Cas no 2413886-08-3 (tert-butyl N-tert-butyl-N-(3,5-dibromo-2-hydroxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-tert-butyl-N-(3,5-dibromo-2-hydroxyphenyl)methylcarbamate
• CAS No: 2413886-08-3
• MF: C₁₆H₂₃Br₂NO₃
• MW: 437.166723489761
• CID: 5674624
• PubChem ID: 165770483
• Update Time: 2025-06-08

tert-butyl N-tert-butyl-N-(3,5-dibromo-2-hydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413886-08-3
• tert-butyl N-tert-butyl-N-[(3,5-dibromo-2-hydroxyphenyl)methyl]carbamate
• EN300-26664723
• tert-butyl N-tert-butyl-N-(3,5-dibromo-2-hydroxyphenyl)methylcarbamate

• Inchi： 1S/C16H23Br2NO3/c1-15(2,3)19(14(21)22-16(4,5)6)9-10-7-11(17)8-12(18)13(10)20/h7-8,20H,9H2,1-6H3
• InChI Key： UAVNYXRFTHJZEN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)CN(C(=O)OC(C)(C)C)C(C)(C)C)Br

Computed Properties

• Exact Mass: 437.00242g/mol
• Monoisotopic Mass: 435.00447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-tert-butyl-N-(3,5-dibromo-2-hydroxyphenyl)methylcarbamate

Comprehensive Overview of tert-butyl N-tert-butyl-N-(3,5-dibromo-2-hydroxyphenyl)methylcarbamate (CAS No. 2413886-08-3)

The compound tert-butyl N-tert-butyl-N-(3,5-dibromo-2-hydroxyphenyl)methylcarbamate (CAS No. 2413886-08-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tert-butyl groups and the 3,5-dibromo-2-hydroxyphenyl moiety, make it a valuable intermediate in the synthesis of complex molecules. Researchers are particularly interested in its potential applications due to its stability and reactivity under controlled conditions.

One of the key reasons for the growing interest in tert-butyl N-tert-butyl-N-(3,5-dibromo-2-hydroxyphenyl)methylcarbamate is its role in the development of novel bioactive compounds. The presence of bromine atoms in the aromatic ring enhances its electrophilic properties, making it a versatile building block for cross-coupling reactions. This aligns with current trends in medicinal chemistry, where halogenated compounds are increasingly explored for their therapeutic potential. Users searching for "halogenated carbamates" or "brominated pharmaceutical intermediates" will find this compound highly relevant.

From a synthetic chemistry perspective, the tert-butyl groups in this compound provide steric hindrance, which can be leveraged to control reaction selectivity. This is particularly useful in asymmetric synthesis, a hot topic in organic chemistry. The compound's CAS No. 2413886-08-3 is often queried in databases by researchers looking for "sterically hindered carbamates" or "N-protecting groups for amines." Its stability under acidic and basic conditions further adds to its utility in multi-step synthetic routes.

Environmental and sustainability considerations are also driving interest in tert-butyl N-tert-butyl-N-(3,5-dibromo-2-hydroxyphenyl)methylcarbamate. With the rise of green chemistry, researchers are exploring ways to minimize waste and improve atom economy in synthetic processes. This compound's efficiency as an intermediate reduces the need for additional purification steps, addressing common queries like "sustainable synthetic intermediates" or "green chemistry in carbamate synthesis." Its potential for recyclability and reusability in catalytic systems is another area of active investigation.

In the context of drug discovery, the 3,5-dibromo-2-hydroxyphenyl moiety is noteworthy for its bioisosteric properties, which can mimic phenolic groups in biologically active molecules. This has led to its inclusion in libraries for high-throughput screening, particularly for targets involving protein-protein interactions. Searches related to "bioisosteres in drug design" or "carbamate-based inhibitors" often highlight this compound's relevance. Its compatibility with modern techniques like combinatorial chemistry and fragment-based drug design further enhances its appeal.

Analytical characterization of tert-butyl N-tert-butyl-N-(3,5-dibromo-2-hydroxyphenyl)methylcarbamate is another area of focus. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to confirm its structure and purity. This aligns with the increasing demand for "analytical methods for complex organics" and "structural elucidation of carbamates." The compound's well-defined spectroscopic signatures make it a useful reference in method development.

Finally, the commercial availability and scalability of tert-butyl N-tert-butyl-N-(3,5-dibromo-2-hydroxyphenyl)methylcarbamate (CAS No. 2413886-08-3) are critical for industrial applications. Manufacturers and suppliers often search for "bulk carbamate intermediates" or "custom synthesis of brominated compounds," reflecting the compound's importance in large-scale production. Its compatibility with continuous flow chemistry—a trending topic in process optimization—further underscores its potential for industrial adoption.